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Compound of Interest

Compound Name: Direct Brown 95, Techincal grade

Cat. No.: B1144147

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, analysis, and safety considerations of C.l. Direct Brown 95 (CAS No:
16071-86-6), a trisazo dye belonging to the benzidine-based class of colorants.

Chemical Structure and Properties

Direct Brown 95 is a complex trisazo dye, indicating the presence of three azo (-N=N-) groups
within its molecular structure.[1] The core structure is based on benzidine, a known human
carcinogen, which has significant implications for its metabolism and toxicity.[2] The dye is
typically used as its copper complex to improve lightfastness properties.

The IUPAC name for the copper-complexed version is copper;disodium;2-hydroxy-5-[[4-[4-[[6-
hydroxy-2-oxido-3-[(2-oxido-5-
sulfonatophenyl)diazenyl]phenyl]diazenyl]phenyl]phenyl]diazenyllbenzoate.[3]

Physicochemical Data
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Property Value Reference
C.l. Name Direct Brown 95 [1]
C.1. Number 30145 [1][4]
CAS Number 16071-86-6 [1]
Chemical Class Trisazo [1114]
Molecular Formula Cs1H1sCuNsNa20eS [5][6]
Molecular Weight 760.1 g/mol [5161[7]
Appearance Dark brown or charcoal black 7]

powder
Hue Reddish-brown [4]

Solubility in Water

35 g/L at 80-85 °C

[1](8]

Solubility in Other Solvents

Slightly soluble in ethanol;

insoluble in acetone.

[1](8]

Dyeing and Fastness Properties

Direct Brown 95 exhibits good affinity for cellulosic fibers, particularly at elevated temperatures.

[1][8] Its fastness properties are crucial for its application in textiles and other materials.

Rating (Scale 1-5 or 1-8 for

Fastness Property light) Reference
Light Fastness 5-6 [1][8]
Washing Fastness (Soaping) 2-3 [1]8]
Rubbing Fastness (Dry) 4 [8]

Rubbing Fastness (Wet) 3 [8]

Acid Resistance 4 [1]

Alkali Resistance 3-4 [1]

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


http://www.worlddyevariety.com/direct-dyes/direct-brown-95.html
http://www.worlddyevariety.com/direct-dyes/direct-brown-95.html
https://www.colorantsgroup.com/direct-brown-95.php
http://www.worlddyevariety.com/direct-dyes/direct-brown-95.html
http://www.worlddyevariety.com/direct-dyes/direct-brown-95.html
https://www.colorantsgroup.com/direct-brown-95.php
https://www.lgcstandards.com/SB/en/Direct-Brown-95-Technical-Grade-/p/TRC-D493020
https://pubchem.ncbi.nlm.nih.gov/compound/C.I.-Direct-Brown-95
https://www.lgcstandards.com/SB/en/Direct-Brown-95-Technical-Grade-/p/TRC-D493020
https://pubchem.ncbi.nlm.nih.gov/compound/C.I.-Direct-Brown-95
https://cameochemicals.noaa.gov/chemical/16150
https://cameochemicals.noaa.gov/chemical/16150
https://www.colorantsgroup.com/direct-brown-95.php
http://www.worlddyevariety.com/direct-dyes/direct-brown-95.html
https://emperordye.com/tds/direct-brown-95.html
http://www.worlddyevariety.com/direct-dyes/direct-brown-95.html
https://emperordye.com/tds/direct-brown-95.html
http://www.worlddyevariety.com/direct-dyes/direct-brown-95.html
https://emperordye.com/tds/direct-brown-95.html
http://www.worlddyevariety.com/direct-dyes/direct-brown-95.html
https://emperordye.com/tds/direct-brown-95.html
http://www.worlddyevariety.com/direct-dyes/direct-brown-95.html
https://emperordye.com/tds/direct-brown-95.html
https://emperordye.com/tds/direct-brown-95.html
https://emperordye.com/tds/direct-brown-95.html
http://www.worlddyevariety.com/direct-dyes/direct-brown-95.html
http://www.worlddyevariety.com/direct-dyes/direct-brown-95.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Note: Fastness ratings can vary depending on the substrate, dye concentration, and testing

methodology.

Synthesis of Direct Brown 95

The synthesis of Direct Brown 95 is a multi-step process involving sequential diazotization and
azo coupling reactions.[3] The general industrial manufacturing process is outlined below.

Step 1: Tetrazotization

NaNOz, HCI

4-(4-Aminophenyl)benzenamine 0-5°C
(Benzidine) i Benzidine

Step 2: First Coupling

2-Hydroxybenzoic Acid Step 4: Second Couplin
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I
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NaNOz, HCI ,—l Step 5: Firlal Coupling & Chelation
Diazo

3-Amino-4-hydroxy- 0-5°C
benzenesul Ifonic Acid
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(Copper Complex)
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Synthesis Pathway of Direct Brown 95

Experimental Protocols
General Synthesis Protocol (lllustrative)
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A precise, lab-scale synthesis protocol for Direct Brown 95 is not readily available in public
literature. However, a general procedure based on the known reactions for benzidine-based
dyes can be described.[3][9]

Step 1: Tetrazotization of Benzidine
» Dissolve benzidine (1 equivalent) in dilute hydrochloric acid.
e Cool the solution to 0-5°C in an ice bath.

o Slowly add a solution of sodium nitrite (2 equivalents) dropwise while maintaining the
temperature below 5°C to form the bis-diazonium salt (tetrazotized benzidine).

Step 2: First Azo Coupling

o Prepare a solution of 2-hydroxybenzoic acid (salicylic acid, 1 equivalent) in a dilute alkaline
solution.

o Slowly add the cold tetrazotized benzidine solution to the salicylic acid solution.

e Maintain a slightly alkaline pH and low temperature to facilitate the coupling reaction, forming
a monoazo intermediate.

Step 3 & 4: Second Diazotization and Coupling

o Separately, diazotize 3-amino-4-hydroxybenzenesulfonic acid (1 equivalent) using sodium
nitrite and hydrochloric acid at 0-5°C.

e Add this second diazonium salt solution to the monoazo intermediate from Step 2 to form the
disazo intermediate.

Step 5: Final Coupling and Copper Complexation
o Prepare an alkaline solution of resorcinol (1 equivalent).

o Add the disazo intermediate to the resorcinol solution to perform the final coupling reaction.
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 Introduce a copper salt (e.g., copper sulfate) to the reaction mixture and heat to form the
final copper-complexed Direct Brown 95 dye.

e The dye is then isolated by salting out, filtered, washed, and dried.

Analytical Methods

Thin-Layer Chromatography (TLC) TLC is a common technique for assessing the purity of
Direct Brown 95 and separating it from impurities.[3]

» Stationary Phase: Silica gel plates.
e Mobile Phase (Eluent Systems):
o n-butyl acetate : pyridine : water (6:9:5)
o n-propanol : isobutanol : ethyl acetate : water (4:2:1:3)[3]

o Detection: The colored spots are visible under daylight. UV light can be used if components
are fluorescent. The Retardation factor (Rf) values are used for identification by comparing
with a standard.

High-Performance Liquid Chromatography (HPLC) HPLC is used for the quantitative analysis
of the dye and for the detection of carcinogenic aromatic amines like benzidine after reductive
cleavage.

e Column: Reversed-phase C18 column.

» Mobile Phase: A gradient of acetonitrile and a buffered aqueous solution (e.g., acetate buffer
pH 4.7) is typically used.[10]

o Detection: UV-Vis detector set at the dye's maximum absorbance wavelength (Amax) or an
electrochemical detector for enhanced selectivity for aromatic amines.[3]

UV-Visible Spectroscopy UV-Vis spectroscopy is used for the identification and quantification of
the dye.

e Procedure: A solution of the dye is prepared in a suitable solvent (e.g., water or DMF).
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e Analysis: The absorbance spectrum is recorded, typically in the 400-700 nm range. The
wavelength of maximum absorbance (Amax) is a key characteristic. This technique is also
valuable for monitoring decolorization in degradation studies.[3]

Metabolic Pathway and Toxicological Profile

The primary toxicological concern with Direct Brown 95 stems from its nature as a benzidine-
based dye. In vivo, gut microbiota and liver enzymes (azoreductases) can cleave the azo
bonds, metabolizing the dye and releasing free benzidine.[2] Benzidine is classified as a known
human carcinogen, strongly associated with an increased risk of bladder cancer.
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Metabolic Activation of Direct Brown 95

Due to these health concerns, handling of Direct Brown 95 requires stringent safety protocols,
including the use of personal protective equipment to prevent inhalation and dermal contact.
Regulatory bodies like OSHA consider benzidine-based dyes as potential human carcinogens.
[11]

Applications

Despite its toxicological profile, Direct Brown 95 has been used extensively in various
industries due to its dyeing properties.

Textiles: Dyeing and printing on cotton, viscose, silk, wool, and nylon.[1][11]

Paper: Coloring of paper products.[1][11]

Leather: Staining and dyeing of leather goods.[1][11]

Plastics: Used as a colorant in certain plastics.[1][11]

Given the health risks, a trend towards finding safer alternatives is ongoing in the dye
manufacturing industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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